![molecular formula C13H17N3O2S B2629744 1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide CAS No. 2361735-69-3](/img/structure/B2629744.png)
1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide
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Overview
Description
1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide, also known as PTM or PTM-5, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide-5 involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound-5 also interacts with various proteins, including HSP90, VEGFR2, and PPARγ, which are involved in cancer cell growth, angiogenesis, and inflammation.
Biochemical and Physiological Effects
This compound-5 has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, suppression of angiogenesis, neuroprotection, and modulation of the immune system. This compound-5 has also been found to have anti-inflammatory effects and can potentially be used in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide-5 in lab experiments is its high potency and selectivity towards its target proteins. This compound-5 also has good solubility in various solvents, making it easy to work with in lab experiments. However, one limitation of using this compound-5 is its potential toxicity, which requires careful handling and monitoring.
Future Directions
There are several future directions for 1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide-5 research, including the development of this compound-5 derivatives with improved potency and selectivity, the investigation of this compound-5's potential in combination therapy with other drugs, and the exploration of this compound-5's potential in the treatment of various diseases, including neurodegenerative and inflammatory diseases.
In conclusion, this compound-5 is a promising chemical compound that has potential therapeutic applications in various fields. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and there are several future directions for this compound-5 research.
Synthesis Methods
1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide-5 can be synthesized through a multistep reaction process involving the condensation of piperidine-4-carboxamide and thiazole-5-carboxaldehyde, followed by the addition of acryloyl chloride. The final product is purified through column chromatography and characterized through various spectroscopic techniques.
Scientific Research Applications
1-Prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide-5 has been extensively studied for its potential therapeutic applications in various fields, including cancer research, neuroscience, and immunology. In cancer research, this compound-5 has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In neuroscience, this compound-5 has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases. In immunology, this compound-5 has been shown to modulate the immune system and can potentially be used in the treatment of autoimmune diseases.
properties
IUPAC Name |
1-prop-2-enoyl-N-(1,2-thiazol-5-ylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2S/c1-2-12(17)16-7-4-10(5-8-16)13(18)14-9-11-3-6-15-19-11/h2-3,6,10H,1,4-5,7-9H2,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLEXHOAOJOHNTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC(CC1)C(=O)NCC2=CC=NS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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